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Compound of Interest

4-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:
dioxaborolan-2-yl)benzonitrile

Cat. No.: B157325

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-

Cyanophenylboronic acid pinacol ester. The information is curated for researchers, scientists,
and professionals in drug development who utilize this versatile reagent in organic synthesis.

This document presents quantitative data in a structured format, details relevant experimental
protocols, and illustrates a key reaction pathway.

Core Physical and Chemical Properties

4-Cyanophenylboronic acid pinacol ester, also known as 4-(4,4,5,5-Tetramethyl-1,3,2-
dioxaborolan-2-yl)benzonitrile, is a white to off-white or sometimes light brown crystalline
powder. It is an essential building block in synthetic chemistry, particularly in palladium-
catalyzed cross-coupling reactions.

Quantitative Data Summary

The physical properties of 4-Cyanophenylboronic acid pinacol ester are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 171364-82-2

Molecular Formula C13H16BNO2

Molecular Weight 229.08 g/mol

Appearance White to brown powder

Melting Point 95-99 °C

Boiling Point 345.8 £ 25.0 °C (Predicted)

Density 1.06 + 0.1 g/cm3 (Predicted)

Solubilit Slightly soluble in Chloroform
olubili
Y and Methanol.

Experimental Protocols

Detailed methodologies for determining the key physical properties cited above are crucial for
reproducibility and validation in a research setting.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity.
Methodology:

e Sample Preparation: A small amount of the finely powdered 4-Cyanophenylboronic acid
pinacol ester is packed into a capillary tube to a height of 1-2 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which can be
either an oil bath-based Thiele tube or a modern digital instrument with a heated metal block.
The apparatus is equipped with a calibrated thermometer or temperature sensor.

o Heating and Observation: The sample is heated at a steady and slow rate, typically around
1-2 °C per minute, as the temperature approaches the expected melting point.
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o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last solid crystal disappears is recorded as
the completion of melting. The range between these two temperatures is reported as the
melting point range. For a pure compound, this range is typically narrow.

Solubility Assessment

Determining the solubility of a compound in various solvents is fundamental for its application
in reactions and for purification processes.

Methodology:

e Solvent Selection: A range of solvents with varying polarities are chosen for the assessment.
For 4-Cyanophenylboronic acid pinacol ester, solvents like chloroform and methanol are
relevant.

e Procedure: A pre-weighed small amount of the compound (e.g., 10 mg) is placed in a test
tube. A measured volume of the selected solvent (e.g., 1 mL) is added incrementally.

o Observation: After each addition of the solvent, the mixture is vigorously agitated. The
solubility is observed and can be qualitatively described as soluble, slightly soluble, or
insoluble based on visual inspection. For quantitative analysis, the procedure is repeated
until the solid is fully dissolved, and the solubility is expressed in terms of mass per volume
of solvent.

Spectroscopic Analysis

Spectroscopic data is essential for the structural confirmation of 4-Cyanophenylboronic acid
pinacol ester.

1H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy:

o Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a deuterated
solvent (commonly CDCIs) in an NMR tube.

o Data Acquisition: The NMR tube is placed in the spectrometer. The spectrum is acquired by
applying radiofrequency pulses and recording the resulting free induction decay (FID).
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» Data Processing: The FID is Fourier-transformed to produce the NMR spectrum. The
chemical shifts (d) in parts per million (ppm), integration of proton signals, and their splitting
patterns are analyzed to confirm the molecular structure.

IR (Infrared) Spectroscopy:

o Sample Preparation (Solid Film Method): A small amount of the solid is dissolved in a volatile
solvent like methylene chloride. A drop of this solution is placed on a salt plate (e.g., KBr or
NacCl). The solvent is allowed to evaporate, leaving a thin film of the compound on the plate.

o Data Acquisition: The salt plate is placed in the sample holder of an IR spectrometer. An
infrared beam is passed through the sample, and the absorbance at different wavenumbers
IS recorded.

e Analysis: The resulting IR spectrum shows absorption bands corresponding to the vibrational
frequencies of the functional groups present in the molecule, such as the C=N stretch of the
nitrile group and B-O bonds.

Logical Relationships and Experimental Workflows

4-Cyanophenylboronic acid pinacol ester is a key reagent in Suzuki-Miyaura cross-coupling
reactions, a powerful method for forming carbon-carbon bonds. The following diagram
illustrates the catalytic cycle of this reaction.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This technical guide serves as a foundational resource for understanding the key physical
properties and applications of 4-Cyanophenylboronic acid pinacol ester. The provided data and
protocols are intended to support the work of researchers and scientists in the field of organic
chemistry and drug development.

 To cite this document: BenchChem. [Technical Guide: Physical Properties of 4-
Cyanophenylboronic Acid Pinacol Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157325#4-cyanophenylboronic-acid-pinacol-ester-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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